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Compound of Interest

Compound Name: Octylboronic acid

Cat. No.: B1336039 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for handling Octylboronic acid, including detailed operational and disposal plans.

Adherence to these protocols is critical for minimizing risk and ensuring a safe laboratory

environment.

Chemical and Physical Properties

Property Value

Chemical Name n-Octylboronic acid

Synonyms Octylboronic acid, 1-octylboronic acid

Molecular Formula C₈H₁₉BO₂

Molecular Weight 158.05 g/mol [1]

CAS Number 28741-08-4[1][2]

Appearance Solid[3]

Hazard Statements

Causes skin irritation. Causes serious eye

irritation. May cause respiratory irritation.[1][2][3]

[4]

Signal Word Warning[1][2][3]
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Hazard Identification and Personal Protective Equipment
(PPE)
Octylboronic acid is classified as an irritant. All handling should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[5][6] The following personal

protective equipment is mandatory to prevent exposure.

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[2][6][7]

Protects eyes from dust

particles and potential

splashes.[6]

Hand Protection
Chemically resistant gloves

(e.g., nitrile).[6][7]

Prevents skin contact with the

compound.[6] Gloves should

be inspected before use and

changed immediately if

contaminated.[6]

Body Protection

A flame-resistant lab coat, fully

buttoned, along with long

pants and closed-toe shoes.[6]

[8]

Protects skin from accidental

spills and contact.[6][7][8]

Respiratory Protection

A NIOSH/MSHA approved

respirator (e.g., N95 dust

mask) is required when

handling the solid compound

to prevent the inhalation of

dust particles.[2][6]

Minimizes the risk of

respiratory tract irritation.[1][2]

[6]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for the safe handling of Octylboronic acid.

1. Preparation:
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Ensure that a safety shower and eyewash station are readily accessible before beginning

work.[6][7]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[5][6]

The work area should be clean and free of clutter.

2. Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

handling the chemical.

3. Handling:

Keep the container of Octylboronic acid tightly closed when not in use.[2][5][6]

Avoid generating dust when transferring the solid.[2][5][6] Use appropriate tools, such as a

spatula, for transfers.[6]

If weighing the compound, do so in a manner that minimizes dust generation, such as in a

fume hood or a balance enclosure.

When dissolving the solid, add it slowly to the solvent to avoid splashing.

4. Post-Handling:

Clean the work area to remove any residual chemical.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[6][7]

Remove and properly dispose of contaminated PPE.

Disposal Plan
All waste generated from the use of Octylboronic acid, including contaminated PPE and

empty containers, must be considered hazardous waste.[6][7]
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Waste Collection:

Collect all solid and liquid waste containing Octylboronic acid in a designated,

compatible, and clearly labeled hazardous waste container.[7][9]

Do not pour waste down the drain.[7][9]

Container Management:

Use a container that is compatible with boronic acids.

Keep the waste container tightly sealed when not in use.[9]

Store the sealed and labeled waste container in a designated satellite accumulation area

or central hazardous waste storage facility, following institutional guidelines.[9]

Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and final disposal.[9]

Emergency Procedures
Spill:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[7]

Ventilate: Ensure the area is well-ventilated, if it is safe to do so.[7]

Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain

the spill. Avoid raising dust.[7]

Clean-up: Carefully sweep or scoop the absorbed material into a labeled, sealed container

for hazardous waste disposal.[7]

Decontaminate: Clean the spill area thoroughly. All cleaning materials should also be

disposed of as hazardous waste.[9]
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Report: Report the spill to your supervisor and your institution's EHS department.[9]

Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Get medical attention.[2][4]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, call a physician.[2][4] Remove and wash contaminated clothing before

reuse.[2][4]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[2][4]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[2][4]
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Caption: Workflow for Handling and Disposal of Octylboronic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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